Niobate(2-), heptafluoro-, dipotassium
Overview
Description
Niobate(2-), heptafluoro-, dipotassium, also known as potassium heptafluoroniobate, is an inorganic compound with the chemical formula K₂NbF₇. It is a white, water-soluble salt and one of the more important fluorides of niobium. This compound is often used as an intermediate in the separation of niobium from tantalum, which are typically found together in ores such as columbite .
Mechanism of Action
Target of Action
This compound is an inorganic fluoride of niobium and is often used in the separation of niobium from tantalum .
Mode of Action
It is known that the compound is a white water-soluble salt . Its solubility might play a role in its interaction with its targets.
Pharmacokinetics
Its bioavailability could be influenced by its water solubility .
Result of Action
It is known that the reduction of this salt gives niobium metal .
Action Environment
Its stability and solubility might be influenced by environmental conditions .
Preparation Methods
Synthetic Routes and Reaction Conditions: Potassium heptafluoroniobate is prepared by dissolving niobium pentoxide (Nb₂O₅) in a solution of potassium bifluoride (KHF₂) in 40% hydrofluoric acid (HF). The reaction can be represented as follows: [ \text{Nb}_2\text{O}_5 + 4 \text{KHF}_2 + 6 \text{HF} \rightarrow 2 \text{K}_2\text{NbF}_7 + 5 \text{H}_2\text{O} ] This reaction produces potassium heptafluoroniobate and water .
Industrial Production Methods: In industrial settings, the production of potassium heptafluoroniobate follows similar synthetic routes but on a larger scale. The reaction conditions are carefully controlled to ensure high yield and purity of the product. The compound is typically produced in facilities equipped to handle hydrofluoric acid and other reactive fluorides .
Types of Reactions:
Reduction: Potassium heptafluoroniobate can be reduced to niobium metal. This reduction is significant in the extraction and purification of niobium.
Substitution: The compound can undergo substitution reactions where the fluoride ions are replaced by other ligands.
Common Reagents and Conditions:
Reducing Agents: Common reducing agents include hydrogen gas (H₂) and metals such as aluminum (Al).
Reaction Conditions: These reactions typically occur at elevated temperatures and may require an inert atmosphere to prevent oxidation.
Major Products:
Scientific Research Applications
Potassium heptafluoroniobate has several applications in scientific research:
Chemistry: It is used in the synthesis of niobium-based compounds and materials.
Industry: The compound is crucial in the separation and purification of niobium from tantalum, which is essential for producing high-purity niobium for industrial use.
Electrochemical Synthesis: It is used in the electrochemical synthesis of niobium boride (NbB₂), a material with significant industrial applications.
Comparison with Similar Compounds
- Potassium Hexafluoroniobate (K₂NbF₆)
- Potassium Heptafluorotantalate (K₂TaF₇)
- Potassium Niobate (K₂NbO₃)
Comparison:
- Potassium Hexafluoroniobate: Similar to potassium heptafluoroniobate but with one fewer fluoride ion. It has different solubility and stability properties.
- Potassium Heptafluorotantalate: Isostructural with potassium heptafluoroniobate but contains tantalum instead of niobium. It is used in the separation of tantalum from niobium.
- Potassium Niobate: Contains oxygen instead of fluoride ions and has different chemical properties and applications .
Properties
IUPAC Name |
dipotassium;niobium(5+);heptafluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/7FH.2K.Nb/h7*1H;;;/q;;;;;;;2*+1;+5/p-7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTPUNAWAGWERLA-UHFFFAOYSA-G |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[F-].[F-].[F-].[F-].[F-].[F-].[F-].[K+].[K+].[Nb+5] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
F7K2Nb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30276574 |
Source
|
| Record name | niobium(5+) potassium fluoride(1:2:7) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30276574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.092 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White hygroscopic powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Dipotassium heptafluoroniobate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/13269 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
16924-03-1, 12315-05-8 |
Source
|
| Record name | Niobate(2-), heptafluoro-, potassium (1:2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016924031 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Niobate(2-), heptafluoro-, potassium (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | niobium(5+) potassium fluoride(1:2:7) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30276574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dipotassium heptafluoroniobate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.246 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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